Cas no 1396713-65-7 (2-chloro-4-fluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide)

• Product Name: 2-chloro-4-fluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide
• CAS No: 1396713-65-7
• MF: C₁₈H₁₉ClFNO₃
• MW: 351.79976773262
• CID: 6419127
• PubChem ID: 71782030
• Update Time: 2025-10-29

2-chloro-4-fluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide
• F5857-3858
• 2-chloro-4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide
• VU0525275-1
• AKOS024524155
• 1396713-65-7
• 2-chloro-4-fluoro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide

• Inchi： 1S/C18H19ClFNO3/c1-18(23,10-12-3-6-14(24-2)7-4-12)11-21-17(22)15-8-5-13(20)9-16(15)19/h3-9,23H,10-11H2,1-2H3,(H,21,22)
• InChI Key： LILFFJRGFJTFDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)F

Computed Properties

• Exact Mass: 351.1037493g/mol
• Monoisotopic Mass: 351.1037493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-4-fluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide

2-Chloro-4-Fluoro-N-(2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropyl)Benzamide

The compound 1396713-65-7, also known as 2-chloro-4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide backbone with substituents that confer specific chemical and biological properties. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

The molecular structure of 1396713-65-7 consists of a benzene ring substituted with chlorine and fluorine atoms at the 2 and 4 positions, respectively. The benzamide group is further modified by an N-substituent, which includes a hydroxyl group, a methyl group, and a phenolic moiety. This substitution pattern suggests that the compound may exhibit interesting pharmacokinetic properties, such as enhanced solubility and bioavailability. Researchers have explored its potential as a lead compound in the development of anti-inflammatory and antitumor agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1396713-65-7 through multi-step reactions involving coupling agents and protecting groups. These methods have improved the overall yield and purity of the compound, making it more accessible for further studies. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

In terms of biological activity, 1396713-65-7 has shown promising results in vitro assays targeting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, preliminary data suggest that the compound may possess antiproliferative effects against certain cancer cell lines, making it a candidate for further investigation in oncology research.

The incorporation of a methoxyphenyl group in the structure of 1396713-65-7 introduces electronic effects that can modulate the compound's interaction with biological targets. This substitution pattern is known to enhance the stability of aromatic systems and may contribute to the compound's selectivity in binding to specific receptors or enzymes. Computational studies using molecular docking have provided insights into the binding modes of this compound with various protein targets, further aiding in its optimization for therapeutic applications.

Another area of interest is the exploration of 1396713-65-7 as a precursor for more complex molecules. Its modular structure allows for easy modification at different positions, enabling chemists to generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel scaffolds with improved pharmacological profiles.

In conclusion, 1396713-65-7 represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. Its unique structure, combined with recent advances in synthetic methods and biological testing, positions it as a promising candidate for further development in drug discovery pipelines.